Cas no 1449516-31-7 (2-Ethyl-4-thiophen-3-ylaniline)

2-Ethyl-4-thiophen-3-ylaniline structure
1449516-31-7 structure
Product Name:2-Ethyl-4-thiophen-3-ylaniline
CAS No:1449516-31-7
MF:C12H13NS
MW:203.30332159996
CID:2112861
Update Time:2023-08-04

2-Ethyl-4-thiophen-3-ylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-4-(3-thienyl)Benzenamine
    • 2-Ethyl-4-thiophen-3-ylaniline
    • Inchi: 1S/C12H13NS/c1-2-9-7-10(3-4-12(9)13)11-5-6-14-8-11/h3-8H,2,13H2,1H3
    • InChI Key: BNZKGYZPXZJJKZ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CC=C(C(=C1)CC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Topological Polar Surface Area: 54.3
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